Cas no 1432679-39-4 (7-fluoronorbornan-2-amine)

• Product Name: 7-fluoronorbornan-2-amine
• CAS No: 1432679-39-4
• MF: C₇H₁₂FN
• MW: 129.175285339355
• CID: 5189875
• PubChem ID: 71758528
• Update Time: 2026-03-05

7-fluoronorbornan-2-amine Chemical and Physical Properties

Names and Identifiers

• 7-fluorobicyclo[2.2.1]heptan-2-amine
• 7-fluoronorbornan-2-amine

• Inchi： 1S/C7H12FN/c8-7-4-1-2-5(7)6(9)3-4/h4-7H,1-3,9H2
• InChI Key： LINBZZJFGKMWRL-UHFFFAOYSA-N
• SMILES： C12C(F)C(CC1)CC2N

Additional information on 7-fluoronorbornan-2-amine

Professional Introduction to 7-fluoronorbornan-2-amine (CAS No. 1432679-39-4)

7-fluoronorbornan-2-amine, a compound with the chemical identifier CAS No. 1432679-39-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework and functional properties, has garnered considerable attention for its potential applications in drug development and synthetic chemistry. The presence of a fluorine atom at the 7-position of the norbornane scaffold imparts distinct electronic and steric properties, making it a valuable building block for the synthesis of more complex molecules.

The norbornane core, a bicyclic saturated hydrocarbon with a rigid structure, provides stability and predictability in molecular design. This stability is further enhanced by the introduction of a fluorine substituent, which is known for its ability to modulate metabolic pathways and enhance binding affinity in biological systems. The amine group at the 2-position offers a versatile handle for further functionalization, enabling chemists to tailor the compound for specific applications.

In recent years, there has been growing interest in the development of fluorinated heterocycles as pharmacophores. These compounds often exhibit improved pharmacokinetic properties, including enhanced bioavailability and reduced metabolic degradation. The synthesis of 7-fluoronorbornan-2-amine exemplifies this trend, as it combines the benefits of fluorine substitution with the structural integrity of the norbornane ring system. This has led to its exploration in various therapeutic areas, particularly in oncology and central nervous system disorders.

One of the most compelling aspects of 7-fluoronorbornan-2-amine is its utility as an intermediate in the synthesis of more complex drug candidates. Researchers have leveraged its structural features to develop novel inhibitors targeting enzymes involved in cancer progression. For instance, studies have shown that derivatives of this compound can interact with specific protein kinases, disrupting signaling pathways that promote tumor growth. The fluorine atom plays a crucial role in these interactions by enhancing binding affinity and selectivity.

The incorporation of fluorine into drug molecules is not without precedent; it has been widely used to improve drug efficacy and reduce side effects. The amine group in 7-fluoronorbornan-2-amine provides an additional layer of flexibility, allowing for further modifications such as acylation or alkylation. These modifications can fine-tune the pharmacological properties of the compound, making it suitable for various therapeutic applications.

Recent advancements in computational chemistry have also contributed to the understanding of how 7-fluoronorbornan-2-amine behaves in biological systems. Molecular modeling studies have revealed that the fluorine substituent influences the electronic distribution around the molecule, affecting its interactions with biological targets. These insights have guided researchers in designing more effective derivatives with improved pharmacological profiles.

The synthesis of 7-fluoronorbornan-2-amine involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps include fluorination reactions and nucleophilic substitutions that introduce the desired functional groups. The use of advanced catalytic systems has enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

In conclusion, 7-fluoronorbornan-2-amine (CAS No. 1432679-39-4) stands out as a promising compound in pharmaceutical research due to its unique structural features and functional properties. Its potential applications in drug development are vast, ranging from oncology to central nervous system disorders. As research continues to uncover new ways to utilize this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.